Cas no 2171582-69-5 (4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoyl-2-methylmorpholine-3-carboxylic acid)

• Product Name: 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoyl-2-methylmorpholine-3-carboxylic acid
• CAS No: 2171582-69-5
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6446601
• PubChem ID: 165746957
• Update Time: 2025-06-10

4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoyl-2-methylmorpholine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoyl-2-methylmorpholine-3-carboxylic acid
• 2171582-69-5
• EN300-1501120
• 4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanoyl]-2-methylmorpholine-3-carboxylic acid

• Inchi： 1S/C27H32N2O6/c1-17(25(30)29-14-15-34-18(2)24(29)26(31)32)8-7-13-28-27(33)35-16-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-6,9-12,17-18,23-24H,7-8,13-16H2,1-2H3,(H,28,33)(H,31,32)
• InChI Key： DPOXLVJMZHFDMQ-UHFFFAOYSA-N
• SMILES： O1CCN(C(C(C)CCCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C(C(=O)O)C1C

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoyl-2-methylmorpholine-3-carboxylic acid

4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoyl-2-methylmorpholine-3-carboxylic Acid: A Comprehensive Overview

The compound with CAS No 2171582-69-5, known as 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoyl-2-methylmorpholine-3-carboxylic acid, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising functionalities.

At its core, this molecule features a morpholine ring system, which is a six-membered heterocyclic structure containing an oxygen atom and an amine group. The morpholine ring is further substituted at the 3-position with a carboxylic acid group, adding to its versatility in chemical reactions. The 2-methyl substitution on the morpholine ring introduces steric bulk, which can influence the molecule's reactivity and solubility properties.

The substituent at the 4 and 5 positions of the pentanoyl chain is particularly notable. This group consists of a fluorenylmethoxycarbonyl (Fmoc) amino moiety, which is a well-known protecting group in peptide synthesis. The Fmoc group is highly stable under basic conditions and can be selectively removed under acidic conditions, making it invaluable in solid-phase peptide synthesis (SPPS). This feature positions the compound as a potential building block in the synthesis of complex peptides and proteins.

Recent studies have highlighted the role of this compound in drug delivery systems. Researchers have explored its ability to serve as a carrier for hydrophobic drugs, leveraging its amphiphilic nature—the hydrophilic carboxylic acid group and hydrophobic Fmoc moiety creating a balanced structure ideal for encapsulating lipophilic molecules. This property has opened avenues for its application in targeted drug delivery, where controlled release and enhanced bioavailability are critical.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. Its unique structure allows for the formation of self-assembled monolayers (SAMs) on various substrates, which are essential in nanotechnology and surface engineering. SAMs formed by this compound exhibit excellent stability and reproducibility, making them suitable for use in biosensors and electronic devices.

The synthesis of 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoyl-2-methylmorpholine-3-carboxylic acid involves a multi-step process that combines principles from organic chemistry and peptide synthesis. Key steps include the protection of amino groups using Fmoc chemistry, esterification reactions to introduce the pentanoyl chain, and careful control of reaction conditions to maintain the integrity of sensitive functional groups.

From an environmental standpoint, researchers have investigated the biodegradability of this compound. Initial studies suggest that under specific microbial conditions, the molecule can undergo enzymatic degradation, particularly due to the susceptibility of the Fmoc group to certain esterases. This insight is crucial for assessing its environmental impact and developing strategies for safe disposal or recycling.

In conclusion, CAS No 2171582-69-5 represents a versatile compound with diverse applications across pharmaceuticals, materials science, and chemical synthesis. Its unique structural features and functional groups make it a valuable tool in modern chemistry research. As ongoing studies continue to uncover new potential uses for this compound, it stands poised to play an increasingly important role in advancing scientific innovation.